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Compound of Interest

Compound Name: C21H19CIFN303S

Cat. No.: B12632252

A comprehensive investigation into the chemical formula C21H19CIFN303S reveals a
significant discrepancy in the available scientific literature. While this specific molecular formula
does not correspond to a recognized or documented research chemical, its elemental
composition bears a resemblance to the well-known atypical antidepressant, Tianeptine.
However, a crucial distinction exists in their molecular formulas, highlighting that
C21H19CIFN303S and Tianeptine are distinct chemical entities.

Tianeptine, with the chemical formula C21H25CIN204S, is a structurally unique tricyclic
compound that has been the subject of extensive research for its anxiolytic and antidepressant
properties.[1][2] It is approved for the treatment of major depressive disorder in many
European, Asian, and Latin American countries.[1][3] Unlike typical tricyclic antidepressants,
Tianeptine's mechanism of action is not primarily based on the inhibition of serotonin,
norepinephrine, or dopamine reuptake.[4]

The Case for Tianeptine: A Potential Point of
Confusion

The similarity in the elemental makeup of C21H19CIFN303S and Tianeptine suggests a
potential typographical error or a misunderstanding of the intended compound of interest.
Given the absence of data for C21H19CIFN303S, the following information on Tianeptine is
provided for contextual reference, with the explicit understanding that it is a different molecule.

Physicochemical Properties of Tianeptine
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Property Value
Molecular Formula C21H25CIN204S
Molecular Weight 437.0 g/mol [2]

7-[(3-chloro-6-methyl-5,5-dioxido-6,11-
IUPAC Name dihydrodibenzo[c,f][1][2]thiazepin-11-

yl)amino]heptanoic acid[1]

CAS Number 72797-41-2[1]
Appearance White to pale yellow powder[1]
Melting Point 144-147 °C (free acid), 148 °C (sodium salt)[1]

Pharmacological Profile of Tianeptine

Tianeptine's primary mechanism of action involves its activity as a full agonist at the mu-opioid
receptor (MOR) and to a lesser extent, the delta-opioid receptor (DOR).[1] This opioid receptor
agonism is believed to contribute significantly to its antidepressant and anxiolytic effects.[1][5]

Beyond its opioid activity, Tianeptine has been shown to modulate glutamatergic
neurotransmission.[3] Specifically, it is thought to alter the activity of AMPA and NMDA
receptors, which may play a role in its neuroplastic effects.[3] Earlier hypotheses suggesting
Tianeptine acts as a selective serotonin reuptake enhancer (SSRE) have been largely
superseded by the understanding of its opioid and glutamatergic mechanisms.[3][5]

Metabolism and Pharmacokinetics of Tianeptine

Tianeptine is well-absorbed orally with a bioavailability of approximately 99%.[3] It is
extensively bound to plasma proteins (around 95%).[3] The primary metabolic pathway for
Tianeptine is beta-oxidation of its heptanoic acid side chain.[2][3] The majority of the drug and
its metabolites are excreted via the kidneys.[2][3]

Experimental Protocols: A Note on the Absence of
Data
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Due to the lack of any identifiable research pertaining to C21H19CIFN303S, no experimental
protocols can be provided. The methodologies for studying Tianeptine are vast and varied,
encompassing a range of in vitro and in vivo assays to characterize its pharmacological and
toxicological profiles. These would typically include receptor binding assays, functional assays
to measure receptor activation, animal models of depression and anxiety, and pharmacokinetic
studies.

Visualizing a Hypothetical Pathway

In the absence of data for C21H19CIFN303S, a diagram illustrating a generalized
experimental workflow for characterizing a novel research chemical with potential psychoactive
properties is presented below. This serves as a conceptual guide for the type of research that
would be necessary to elucidate the properties of a new chemical entity.

Caption: A generalized workflow for the characterization of a novel research chemical.
Conclusion:

The chemical formula C21H19CIFN303S does not correspond to a known research chemical
based on currently available scientific data. The strong resemblance to the molecular formula
of Tianeptine suggests a possible error in the query. While a comprehensive overview of
Tianeptine has been provided for informational purposes, it is imperative for researchers to
verify the exact chemical identity of any substance they intend to study. The lack of information
on C21H19CIFN303S underscores the critical importance of precise chemical identification in
scientific research to ensure the validity and reproducibility of experimental findings.
Researchers interested in this specific formula are encouraged to perform their own structural
and analytical verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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